![molecular formula C12H10BrNO2S B5776064 5-bromo-N-[3-(methylthio)phenyl]-2-furamide](/img/structure/B5776064.png)
5-bromo-N-[3-(methylthio)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-[3-(methylthio)phenyl]-2-furamide, also known as BMTF, is a chemical compound with potential applications in scientific research. BMTF is a furan derivative that has been synthesized using various methods. In
Mechanism of Action
5-bromo-N-[3-(methylthio)phenyl]-2-furamide inhibits the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have potential therapeutic applications in cancer treatment.
Biochemical and Physiological Effects
5-bromo-N-[3-(methylthio)phenyl]-2-furamide has been shown to have several biochemical and physiological effects. Studies have shown that 5-bromo-N-[3-(methylthio)phenyl]-2-furamide inhibits the activity of HDAC, leading to the accumulation of acetylated histones and the induction of apoptosis in cancer cells. 5-bromo-N-[3-(methylthio)phenyl]-2-furamide has also been shown to inhibit the activity of other enzymes involved in cancer cell proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-[3-(methylthio)phenyl]-2-furamide in lab experiments is its specificity for HDAC inhibition, which allows for targeted inhibition of gene expression. However, 5-bromo-N-[3-(methylthio)phenyl]-2-furamide has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.
Future Directions
For 5-bromo-N-[3-(methylthio)phenyl]-2-furamide research include exploring its potential therapeutic applications in cancer treatment, as well as investigating its effects on other enzymes and pathways involved in cancer cell proliferation. Further research is also needed to optimize the synthesis method and improve the solubility and stability of 5-bromo-N-[3-(methylthio)phenyl]-2-furamide for use in lab experiments. Additionally, 5-bromo-N-[3-(methylthio)phenyl]-2-furamide could be used as a tool compound to study the role of HDAC inhibition in various biological processes.
Synthesis Methods
5-bromo-N-[3-(methylthio)phenyl]-2-furamide has been synthesized using several methods, including the reaction of 2-furancarboxylic acid with thionyl chloride to form 2-chlorofuran, which is then reacted with 3-(methylthio)aniline to form the intermediate compound. The intermediate compound is then reacted with sodium bromide to form 5-bromo-N-[3-(methylthio)phenyl]-2-furamide.
Scientific Research Applications
5-bromo-N-[3-(methylthio)phenyl]-2-furamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 5-bromo-N-[3-(methylthio)phenyl]-2-furamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. 5-bromo-N-[3-(methylthio)phenyl]-2-furamide has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
properties
IUPAC Name |
5-bromo-N-(3-methylsulfanylphenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2S/c1-17-9-4-2-3-8(7-9)14-12(15)10-5-6-11(13)16-10/h2-7H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGPRRVKJUGCFBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(3-methylsulfanylphenyl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.